![molecular formula C21H22N4O3 B2392327 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-vinylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione CAS No. 1775351-32-0](/img/structure/B2392327.png)
4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-vinylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(4-vinylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Despite the absence of direct references to the exact compound, the research community's interest in related compounds, particularly those featuring oxadiazole, pyrido[1,2-c]pyrimidine, and similar heterocyclic components, suggests potential areas of application, including:
Facilitating Synthesis and Biological Activities : Compounds with structural elements such as oxadiazole and pyrido[1,2-c]pyrimidine derivatives have been explored for their facile synthesis processes and notable biological activities, including antioxidant, antimicrobial, and potential antifungal properties (Maddila et al., 2012)[https://consensus.app/papers/synthesis-biological-studies-novel-biphenyl35dihydro2h-maddila/439ae500d5705f73bca1c1935ec2f77e/?utm_source=chatgpt]. These synthetic pathways and biological activities suggest a framework within which the subject compound could be studied for similar applications.
Exploring Mechanistic Pathways and NO-Generating Properties : Oxadiazole derivatives have been studied for their ability to generate nitric oxide (NO) and NO-related species under physiological conditions, offering insights into their potential therapeutic applications (Sako et al., 1998)[https://consensus.app/papers/facile-synthesis-nogenerating-property-sako/1ae7a170ea3353b89a2180eed87b2edb/?utm_source=chatgpt]. The mechanisms of action and chemical properties identified in these studies provide a valuable reference point for considering how the compound might be applied in contexts requiring NO generation.
Antitumor and Antimicrobial Potential : The synthesis and evaluation of novel heterocyclic compounds, including those with oxadiazole, pyrimidine, and related structures, have been a focus for their potential antitumor and antimicrobial activities. These studies underscore the importance of such compounds in developing new therapeutic agents (Maftei et al., 2013)[https://consensus.app/papers/synthesis-characterization-novel-124oxadiazole-product-maftei/5303db8f78b855a79a3ed3122c5ec066/?utm_source=chatgpt].
Properties
IUPAC Name |
2-[(4-ethenylphenyl)methyl]-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-3-14-8-10-15(11-9-14)13-25-20(26)18(19-22-17(4-2)28-23-19)16-7-5-6-12-24(16)21(25)27/h3,8-11H,1,4-7,12-13H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQTWPMWHUCNFBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC=C(C=C4)C=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.